4-{[(Benzoylamino)carbothioyl]amino}-N-(2,6-dimethoxy-4-pyrimidinyl)benzenesulfonamide
4-{[(Benzoylamino)carbothioyl]amino}-N-(2,6-dimethoxy-4-pyrimidinyl)benzenesulfonamide
Brand Name:
Vulcanchem
CAS No.:
331422-74-3
VCID:
VC0464922
InChI:
InChI=1S/C20H19N5O5S2/c1-29-17-12-16(22-19(23-17)30-2)25-32(27,28)15-10-8-14(9-11-15)21-20(31)24-18(26)13-6-4-3-5-7-13/h3-12H,1-2H3,(H,22,23,25)(H2,21,24,26,31)
SMILES:
COC1=NC(=NC(=C1)NS(=O)(=O)C2=CC=C(C=C2)NC(=S)NC(=O)C3=CC=CC=C3)OC
Molecular Formula:
C20H19N5O5S2
Molecular Weight:
473.5g/mol
4-{[(Benzoylamino)carbothioyl]amino}-N-(2,6-dimethoxy-4-pyrimidinyl)benzenesulfonamide
CAS No.: 331422-74-3
Main Products
VCID: VC0464922
Molecular Formula: C20H19N5O5S2
Molecular Weight: 473.5g/mol
CAS No. | 331422-74-3 |
---|---|
Product Name | 4-{[(Benzoylamino)carbothioyl]amino}-N-(2,6-dimethoxy-4-pyrimidinyl)benzenesulfonamide |
Molecular Formula | C20H19N5O5S2 |
Molecular Weight | 473.5g/mol |
IUPAC Name | N-[[4-[(2,6-dimethoxypyrimidin-4-yl)sulfamoyl]phenyl]carbamothioyl]benzamide |
Standard InChI | InChI=1S/C20H19N5O5S2/c1-29-17-12-16(22-19(23-17)30-2)25-32(27,28)15-10-8-14(9-11-15)21-20(31)24-18(26)13-6-4-3-5-7-13/h3-12H,1-2H3,(H,22,23,25)(H2,21,24,26,31) |
Standard InChIKey | IYEVRRUIOZZRRM-UHFFFAOYSA-N |
SMILES | COC1=NC(=NC(=C1)NS(=O)(=O)C2=CC=C(C=C2)NC(=S)NC(=O)C3=CC=CC=C3)OC |
Canonical SMILES | COC1=NC(=NC(=C1)NS(=O)(=O)C2=CC=C(C=C2)NC(=S)NC(=O)C3=CC=CC=C3)OC |
PubChem Compound | 1788397 |
Last Modified | Nov 11 2021 |
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